molecular formula C12H12ClFO3 B8660416 Ethyl (2-chloro-6-fluorophenyl)acetoacetate

Ethyl (2-chloro-6-fluorophenyl)acetoacetate

Cat. No. B8660416
M. Wt: 258.67 g/mol
InChI Key: SDKWCBFFYZMDAW-UHFFFAOYSA-N
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Description

Ethyl (2-chloro-6-fluorophenyl)acetoacetate is a useful research compound. Its molecular formula is C12H12ClFO3 and its molecular weight is 258.67 g/mol. The purity is usually 95%.
BenchChem offers high-quality Ethyl (2-chloro-6-fluorophenyl)acetoacetate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl (2-chloro-6-fluorophenyl)acetoacetate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

Ethyl (2-chloro-6-fluorophenyl)acetoacetate

Molecular Formula

C12H12ClFO3

Molecular Weight

258.67 g/mol

IUPAC Name

ethyl 4-(2-chloro-6-fluorophenyl)-3-oxobutanoate

InChI

InChI=1S/C12H12ClFO3/c1-2-17-12(16)7-8(15)6-9-10(13)4-3-5-11(9)14/h3-5H,2,6-7H2,1H3

InChI Key

SDKWCBFFYZMDAW-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)CC(=O)CC1=C(C=CC=C1Cl)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

Into a mixture of 9.6 g of sodium hydride (60% in oil) and 200 ml of tetrahydrofuran, 21.7 g of ethyl 2-chloro-6-fluorophenylacetate were added dropwise under reflux. Then, a solution of 12.3 g of acetic anhydride in 40 ml tetrahydrofuran was added thereto and refluxed under heating for 10 hours. The reaction mixture was cooled, poured into iced dil. hydrochloric acid and extracted with t-butyl methyl ether. The organic layer was washed with dil. hydrochloric acid, aqueous saturated sodium bicarbonate solution, dil. hydrochloric acid and water, subsequently, dried over sodium sulfate and concentrated. The residue was subjected to silica gel column chromatography to give 9.27 g of ethyl (2-chloro-6-fluorophenyl)acetoacetate.
Quantity
9.6 g
Type
reactant
Reaction Step One
Quantity
21.7 g
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One
Quantity
12.3 g
Type
reactant
Reaction Step Two
Quantity
40 mL
Type
solvent
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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